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Compound of Interest

Compound Name: 3,5-Dinitrophenanthrene
CAS No.: 159092-72-5
Cat. No.: B116321
Get Quote
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For Researchers, Scientists, and Drug Development Professionals
Introduction

3,5-Dinitrophenanthrene is a nitro-substituted polycyclic aromatic hydrocarbon. Due to the
challenges in isolating specific isomers from nitration reactions of phenanthrene,
comprehensive experimental spectroscopic data for the 3,5-dinitro isomer is not readily
available in public databases. This guide provides a summary of predicted spectroscopic data
for 3,5-dinitrophenanthrene, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) data, to assist researchers in its identification and characterization.
Additionally, a general experimental protocol for the synthesis and spectroscopic analysis of
dinitrophenanthrenes is outlined.

Predicted Spectroscopic Data

Given the absence of experimentally derived spectra in readily accessible literature, the
following tables summarize the predicted spectroscopic data for 3,5-dinitrophenanthrene.
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These predictions are based on computational models and should be used as a reference for
the identification of this compound.

Table 1: Predicted *H NMR Spectral Data for 3,5-Dinitrophenanthrene

Chemical Shift oL .
Multiplicity Number of Protons  Assignment

(ppm)

~9.2-9.0 d 1 Aromatic H
~8.9-8.7 m 2 Aromatic H
~8.5-8.3 d 1 Aromatic H
~8.2-8.0 m 2 Aromatic H
~79-7.7 t 2 Aromatic H

Note: Predicted chemical shifts are estimates and the actual experimental values may vary.
The solvent for this predicted spectrum is typically CDCls.

Table 2: Predicted 3C NMR Spectral Data for 3,5-Dinitrophenanthrene

Chemical Shift (ppm) Carbon Type

~150 - 145 C-NO:2

~135-120 Aromatic C & CH

~130 - 125 Quaternary Aromatic C

Note: Predicted chemical shifts are estimates and the actual experimental values may vary.

Table 3: Predicted IR Spectral Data for 3,5-Dinitrophenanthrene
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Wavenumber (cm~?) Intensity Assignment

3100 - 3000 Medium Aromatic C-H stretch
1620 - 1580 Medium Aromatic C=C stretch
1550 - 1500 Strong Asymmetric NOz2 stretch
1360 - 1320 Strong Symmetric NOz2 stretch
900 - 675 Strong Aromatic C-H out-of-plane

bend

Note: Predicted vibrational frequencies are estimates and the actual experimental values may

vary.

Table 4: Predicted Mass Spectrometry Data for 3,5-Dinitrophenanthrene

m/z Relative Intensity (%) Assignment

268 100 [M]* (Molecular lon)

222 Moderate [M - NO2]*

192 Moderate [M - 2NO2]* or [M - NOz2 - NOJ*
[M-2NO2 - O]* or [M - 2NO2 -

176 Moderate
H20]*

164 Moderate [Ci3Hs]*

Note: Fragmentation patterns are predicted and the relative intensities are estimates.

Experimental Protocols

The following provides a general methodology for the synthesis and spectroscopic

characterization of dinitrophenanthrenes, which can be adapted for the specific synthesis and

analysis of the 3,5-dinitro isomer.

Synthesis: Nitration of Phenanthrene
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The nitration of phenanthrene typically yields a mixture of isomers, and the distribution of these

isomers is highly dependent on the reaction conditions.

o Materials: Phenanthrene, fuming nitric acid, concentrated sulfuric acid, acetic anhydride,

dichloromethane, ethanol.

e Procedure:

o

Dissolve phenanthrene in a suitable solvent such as acetic anhydride or dichloromethane
in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

Cool the solution in an ice bath to 0-5 °C.

Prepare a nitrating mixture by slowly adding fuming nitric acid to concentrated sulfuric acid
while cooling in an ice bath.

Add the nitrating mixture dropwise to the phenanthrene solution while maintaining the
temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for a
specified time (e.g., 2-4 hours).

Pour the reaction mixture into ice-water to precipitate the crude product.

Filter the precipitate, wash with water until neutral, and then with a small amount of cold
ethanol.

The crude product, a mixture of dinitrophenanthrene isomers, will require purification,
typically by column chromatography on silica gel using a suitable eluent system (e.g., a
hexane-ethyl acetate gradient) to isolate the desired 3,5-dinitrophenanthrene isomer.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o

Sample Preparation: Dissolve a small amount of the purified 3,5-dinitrophenanthrene in
a deuterated solvent (e.g., CDCls or DMSO-ds) in an NMR tube.
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o 'H NMR: Acquire the proton NMR spectrum. Typical parameters include a 400 or 500 MHz
spectrometer, a sufficient number of scans for a good signal-to-noise ratio, and a spectral
width covering the aromatic region (approximately 7-10 ppm).

o 13C NMR: Acquire the carbon-13 NMR spectrum. This may require a longer acquisition
time due to the low natural abundance of 13C.

e Infrared (IR) Spectroscopy:

o Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate
(e.g., NaCl or KBr).

o Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)
spectrometer over the range of 4000-400 cm™2.

e Mass Spectrometry (MS):

o Sample Introduction: Introduce the sample into the mass spectrometer, typically via direct
insertion probe or after separation by gas chromatography (GC-MS).

o lonization: Use a suitable ionization technique, such as Electron lonization (EI) or
Electrospray lonization (ESI).

o Data Acquisition: Acquire the mass spectrum, recording the mass-to-charge ratio (m/z) of
the molecular ion and fragment ions.

Visualizations
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Synthesis & Purification

Synthesis of 3,5-Dinitrophenanthrene
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Caption: Workflow for the synthesis and spectroscopic analysis of 3,5-dinitrophenanthrene.
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Caption: Predicted fragmentation pathway for 3,5-dinitrophenanthrene in Mass Spectrometry.

¢ To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Data of 3,5-
Dinitrophenanthrene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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